Cas no 1807013-36-0 (Ethyl 5-aminomethyl-3-cyano-2-mercaptophenylacetate)

• Product Name: Ethyl 5-aminomethyl-3-cyano-2-mercaptophenylacetate
• CAS No: 1807013-36-0
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 4946096
• Update Time: 2025-10-12

Ethyl 5-aminomethyl-3-cyano-2-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-aminomethyl-3-cyano-2-mercaptophenylacetate

• Inchi： 1S/C12H14N2O2S/c1-2-16-11(15)5-9-3-8(6-13)4-10(7-14)12(9)17/h3-4,17H,2,5-6,13H2,1H3
• InChI Key： ZGOZPDHLRQLTPF-UHFFFAOYSA-N
• SMILES： SC1=C(C#N)C=C(CN)C=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• XLogP3: 0.8
• Topological Polar Surface Area: 77.1

Additional information on Ethyl 5-aminomethyl-3-cyano-2-mercaptophenylacetate

Ethyl 5-aminomethyl-3-cyano-2-mercaptophenylacetate (CAS No. 1807013-36-0): A Comprehensive Overview

Ethyl 5-aminomethyl-3-cyano-2-mercaptophenylacetate (CAS No. 1807013-36-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, presents a unique set of chemical properties that make it a promising candidate for various applications in medicinal chemistry. The presence of multiple functional groups, including an amine, a nitrile, and a thiol, contributes to its versatility and reactivity, making it a valuable building block for synthesizing more complex molecules.

The Ethyl 5-aminomethyl-3-cyano-2-mercaptophenylacetate molecule is particularly intriguing due to its potential role in the development of novel therapeutic agents. Recent studies have highlighted its significance in the synthesis of bioactive molecules that target specific biological pathways. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, allows researchers to tailor its structure for targeted drug design. This adaptability is crucial in the quest to develop drugs with enhanced efficacy and reduced side effects.

In the realm of academic research, Ethyl 5-aminomethyl-3-cyano-2-mercaptophenylacetate has been explored as a precursor in the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of modern pharmaceuticals, with many drugs on the market containing these cyclic structures. The compound's thiol group, in particular, offers a reactive site for forming disulfide bonds, which are integral to the structure of certain biologics and small-molecule drugs. This feature makes it a valuable intermediate in the construction of complex pharmacophores.

Furthermore, the nitrile group in Ethyl 5-aminomethyl-3-cyano-2-mercaptophenylacetate contributes to its potential utility in drug development. Nitriles are known for their ability to participate in various chemical reactions, including hydrolysis to form carboxylic acids and reduction to form primary amines. These transformations are essential in medicinal chemistry for modifying the pharmacological properties of molecules. The compound's amine group also provides a site for further functionalization, allowing for the creation of amides and other derivatives that may exhibit improved pharmacokinetic profiles.

The synthesis of Ethyl 5-aminomethyl-3-cyano-2-mercaptophenylacetate involves multi-step organic reactions that require precise control over reaction conditions. Researchers have reported efficient synthetic routes that highlight the compound's accessibility without compromising purity. These methods often involve palladium-catalyzed cross-coupling reactions, which are widely used in pharmaceutical synthesis due to their high selectivity and yield. The optimization of these synthetic pathways is crucial for large-scale production and ensures that the compound is available for further research and development.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of Ethyl 5-aminomethyl-3-cyano-2-mercaptophenylacetate. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict its potential as a drug candidate. These computational approaches complement experimental work by offering rapid and cost-effective screening of molecular properties. The integration of experimental and computational data has become increasingly important in modern drug discovery, where efficiency and accuracy are paramount.

The applications of Ethyl 5-aminomethyl-3-cyano-2-mercaptophenylacetate extend beyond academic research into industrial settings. Pharmaceutical companies are exploring its use as an intermediate in the production of novel therapeutics targeting various diseases. Its structural features make it a versatile component in drug design, allowing for the creation of molecules with tailored biological activities. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow.

In conclusion, Ethyl 5-aminomethyl-3-cyano-2-mercaptophenylacetate (CAS No. 1807013-36-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique molecular structure and reactivity make it a valuable tool for synthesizing bioactive molecules. The ongoing exploration of its applications underscores its importance in advancing drug discovery efforts worldwide.